Cas no 1222084-56-1 ((2-Methyloxazol-5-yl)methanamine hydrochloride)

• Product Name: (2-Methyloxazol-5-yl)methanamine hydrochloride
• CAS No: 1222084-56-1
• MF: C₅H₉ClN₂O
• MW: 148.59
• CID: 5094007
• Update Time: 2025-11-04

(2-Methyloxazol-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methyloxazol-5-yl)methanamine hydrochloride

• Inchi： 1S/C5H8N2O.ClH/c1-4-7-3-5(2-6)8-4;/h3H,2,6H2,1H3;1H
• InChI Key： ZMVGXYUEJKTQAB-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)O1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on (2-Methyloxazol-5-yl)methanamine hydrochloride

The Comprehensive Overview of (2-Methyloxazol-5-yl)methanamine Hydrochloride (CAS No. 1222084-56-1)

(2-Methyloxazol-5-yl)methanamine hydrochloride, identified by the CAS registry number 1222084-56-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one nitrogen and one oxygen atom. The presence of a methyl group at the 2-position of the oxazole ring and a methanamine group at the 5-position introduces unique chemical properties, making it a valuable molecule for various applications.

The synthesis of (2-Methyloxazol-5-yl)methanamine hydrochloride typically involves multi-step reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with green chemistry principles by reducing energy consumption.

In terms of chemical properties, (2-Methyloxazol-5-yl)methanamine hydrochloride exhibits notable stability under various conditions. Its hydrochloride salt form ensures good solubility in aqueous solutions, which is advantageous for its application in pharmaceutical formulations. The compound's ability to form stable salts also facilitates its use in drug delivery systems, where controlled release is a critical factor.

Recent studies have highlighted the potential of (2-Methyloxazol-5-yl)methanamine hydrochloride as a bioactive molecule with promising pharmacological properties. Preclinical research has shown that this compound demonstrates moderate activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for developing treatments targeting Alzheimer's disease and other related conditions.

Beyond its pharmacological applications, (2-Methyloxazol-5-yl)methanamine hydrochloride has also found utility in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Researchers have explored its integration into thin-film transistor devices, where it exhibits favorable charge transport characteristics.

The environmental impact of (2-Methyloxazol-5-yl)methanamine hydrochloride has also been a subject of recent investigations. Studies have assessed its biodegradability under various environmental conditions, with results indicating that it undergoes moderate degradation in aerobic soil systems. These findings are crucial for understanding its ecological footprint and guiding sustainable practices in its production and disposal.

In conclusion, (2-Methyloxazol-5-yl)methanamine hydrochloride (CAS No. 1222084-56-1) stands as a versatile compound with diverse applications across multiple disciplines. Its chemical stability, bioactivity potential, and material science relevance position it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.